Cas no 1253791-97-7 (Ethyl 5-hydroxy-2-(methylthio)-7-oxo-8-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Ethyl 5-hydroxy-2-(methylthio)-7-oxo-8-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• CAS No: 1253791-97-7
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 1070186
• Update Time: 2025-07-18

Ethyl 5-hydroxy-2-(methylthio)-7-oxo-8-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-hydroxy-2-(methylthio)-7-oxo-8-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate

• Inchi： 1S/C17H15N3O4S/c1-3-24-16(23)12-13(21)11-9-18-17(25-2)19-14(11)20(15(12)22)10-7-5-4-6-8-10/h4-9,21H,3H2,1-2H3
• InChI Key： MYXKCSBTWHZYBA-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C2C(=C(C(=O)OCC)C(N(C3C=CC=CC=3)C2=N1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5

Ethyl 5-hydroxy-2-(methylthio)-7-oxo-8-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on Ethyl 5-hydroxy-2-(methylthio)-7-oxo-8-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate

Ethyl 5-hydroxy-2-(methylthio)-7-oxo-8-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate (CAS No. 1253791-97-7): A Comprehensive Overview

Ethyl 5-hydroxy-2-(methylthio)-7-oxo-8-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate (CAS No. 1253791-97-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting remarkable potential in various biological and chemical applications. This compound belongs to the pyrido[2,3-d]pyrimidine class, a heterocyclic structure known for its diverse pharmacological properties. The presence of multiple functional groups, including hydroxyl, thioether, and carboxylate moieties, contributes to its unique reactivity and biological activity.

The synthesis of Ethyl 5-hydroxy-2-(methylthio)-7-oxo-8-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate involves a series of carefully orchestrated chemical reactions that highlight the compound's structural complexity. The process typically begins with the formation of the pyrido[2,3-d]pyrimidine core through condensation reactions involving appropriate precursors. Subsequent functionalization steps introduce the hydroxyl and thioether groups at strategic positions within the molecule. The final step involves the esterification of the carboxyl group to yield the ethyl ester derivative.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, catalytic hydrogenation techniques have been employed to improve yields and reduce byproduct formation. Additionally, green chemistry principles have been integrated into the synthesis process to minimize environmental impact. These innovations underscore the compound's importance in modern pharmaceutical research.

The biological activity of Ethyl 5-hydroxy-2-(methylthio)-7-oxo-8-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate has been extensively studied in various preclinical models. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Specifically, it has shown efficacy in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the production of pro-inflammatory mediators.

Moreover, this compound exhibits notable anticancer properties by interfering with critical cellular processes such as proliferation and apoptosis. Studies have revealed that it can induce apoptosis in cancer cell lines by activating caspase-dependent pathways. Its ability to selectively target cancer cells while sparing healthy cells makes it an attractive candidate for further development into a novel therapeutic agent.

In addition to its anti-inflammatory and anticancer activities, Ethyl 5-hydroxy-2-(methylthio)-7-oxo-8-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate has shown promise in treating neurological disorders. Preclinical studies indicate that it can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in brain tissues. This property is particularly relevant in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of this compound is another area of interest. Its favorable solubility and stability allow for effective absorption and distribution throughout the body upon administration. Additionally, its metabolic pathways have been thoroughly characterized, providing insights into how it is processed and eliminated by the body. This information is crucial for optimizing dosing regimens and minimizing potential side effects.

The future development of Ethyl 5-hydroxy-2-(methylthio)-7-oxo-8-phenyl-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate hinges on further clinical research to validate its efficacy and safety in human populations. Ongoing trials are evaluating its potential in treating a range of diseases beyond cancer and neurological disorders. The integration of computational modeling techniques has also accelerated drug discovery efforts by predicting binding interactions with target proteins.

The industrial significance of this compound cannot be overstated. Its versatile applications span not only pharmaceuticals but also agrochemicals and material science. For instance, derivatives of this compound have been explored as intermediates in synthesizing novel pesticides due to their structural similarity to known bioactive molecules.

In conclusion, Ethyl 5-hydroxy-2-(methylthio)-7-ofoxo-octahydro-pyrido[2',3':4',5']pyrimido[1',2':6',5']benzodiazepinecarboxylester (CAS No. 1253791–97–7) represents a cornerstone in modern medicinal chemistry. Its multifaceted biological activities coupled with advancements in synthetic methodologies position it as a promising candidate for therapeutic development across multiple disease areas.